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Compound of Interest

(S)-2-(3-Bromophenyl)propanoic
Compound Name: d
aci

cat. No.: B13022717

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals is paramount. This document provides immediate, essential safety and
logistical information for (S)-2-(3-Bromophenyl)propanoic acid, including operational and
disposal plans.

(S)-2-(3-Bromophenyl)propanoic acid is a compound that requires careful handling due to its
potential hazards. Based on data for similar brominated phenylpropanoic acid compounds, it is
classified as an irritant and is harmful if swallowed. It can cause skin irritation, serious eye
irritation, and may cause respiratory irritation.[1][2][3][4][5] Adherence to the following personal
protective equipment (PPE) and handling protocols is crucial for laboratory safety.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is necessary to minimize exposure. This
includes protection for the eyes, skin, and respiratory system.[6][7][8]
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Protection Type

Required PPE

Specifications and Remarks

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.[1][9]

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166.[4]
A face shield may be

necessary for splash hazards.

Skin Protection

Chemical-resistant gloves
(nitrile or neoprene preferred)
and a laboratory coat.[6][9] An
apron or protective suit is
recommended for larger

quantities.[9]

Gloves should be inspected for
any signs of degradation or
discoloration and replaced if
compromised.[9] Clothing
should be made of materials
that prevent skin contact with

corrosives.[10]

Respiratory Protection

NIOSH-approved N95 (or

better) respirator.

Required when handling the
solid form to prevent inhalation
of dust, or if working outside of
a fume hood.[1][6]

Hand Protection

Chemical-resistant gloves.

Always wash hands thoroughly
after handling the chemical,
even after removing gloves.
[11]

Footwear

Closed-toe shoes.

Open-toed footwear is not
permitted in the laboratory.[9]
[11]

Experimental Protocols: Handling and Disposal

Handling Protocol:

o Preparation: Before handling, ensure you have read and understood the Safety Data Sheet
(SDS).[10][12] All necessary PPE should be readily available and inspected for integrity.[9]

An eyewash station and safety shower must be accessible.[13]
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» Engineering Controls: All work with (S)-2-(3-Bromophenyl)propanoic acid should be
conducted in a properly functioning chemical fume hood to minimize inhalation of dust or
vapors.[9][10][11]

e Weighing and Transfer: When weighing the solid, do so in a fume hood or a ventilated
balance enclosure to control dust. Use appropriate tools to handle the material and avoid
creating dust.

e In Case of Contact:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[2][3]

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. If irritation persists, seek medical attention.[2][3]

o Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention.[2][3]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.[2]

o Storage: Store in a tightly sealed, properly labeled container in a cool, dry, and well-
ventilated area.[13][14] Keep away from incompatible materials such as strong oxidizing
agents.[2][13]

Disposal Plan:

As a halogenated organic compound, (S)-2-(3-Bromophenyl)propanoic acid requires specific
disposal procedures to protect the environment and comply with regulations.[15][16][17]

» Waste Segregation: Do not mix halogenated organic waste with non-halogenated waste.[15]
[17][18] This is crucial as the disposal methods and costs differ significantly.[16][17]

e Waste Collection: Collect all waste containing (S)-2-(3-Bromophenyl)propanoic acid,
including contaminated consumables like gloves and paper towels, in a designated, clearly
labeled, and sealed hazardous waste container.[16][18] The container should be appropriate

for halogenated organic compounds.
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» Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical
name: "(S)-2-(3-Bromophenyl)propanoic acid".[18] Do not use abbreviations.

» Spill Management: In the event of a small spill, use an inert absorbent material to contain it.
Place the absorbent material in a sealed bag and dispose of it as halogenated hazardous
waste.[16] For large spills, evacuate the area and contact your institution's environmental
health and safety department.

» Final Disposal: Arrange for the disposal of the hazardous waste through your institution's
certified hazardous waste management service.[10]

Workflow Diagram

The following diagram illustrates the standard operating procedure for handling and disposing
of (S)-2-(3-Bromophenyl)propanoic acid.
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Handling Protocol

1. Review SDS & Prepare PPE

2. Work in Chemical Fume Hood

3. Weigh & Transfer with Care

~~enerate Waste

Disposal Plan i ] Emergency Procedures
=~ A A A
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7. Manage Spills Appropriately
8. Arrange for Professional Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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